Cas no 89446-53-7 (Quinoline, 7-bromo-2-methoxy-4-methyl-)
89446-53-7 structure
Product Name:Quinoline, 7-bromo-2-methoxy-4-methyl-
CAS No:89446-53-7
MF:C11H10BrNO
MW:252.10720205307
CID:600251
PubChem ID:14570305
Update Time:2025-04-19
Quinoline, 7-bromo-2-methoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 7-bromo-2-methoxy-4-methyl-
- 7-bromo-2-methoxy-4-methylquinoline
- CIGLFVWFRKNNSC-UHFFFAOYSA-N
- DTXSID60561768
- SCHEMBL9828612
- 2-Methoxy-4-methyl-7-bromoquinoline
- 7-bromo-2-methoxy-4-methyl-quinoline
- 89446-53-7
-
- Inchi: 1S/C11H10BrNO/c1-7-5-11(14-2)13-10-6-8(12)3-4-9(7)10/h3-6H,1-2H3
- InChI Key: CIGLFVWFRKNNSC-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NC(=CC=2C)OC
Computed Properties
- Exact Mass: 250.99458g/mol
- Monoisotopic Mass: 250.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 22.1Ų
Quinoline, 7-bromo-2-methoxy-4-methyl- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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